Cas no 63428-13-7 (Tylvalosin tartrate)

Tylvalosin tartrate Properties

Names and Identifiers

• Acetylisovaleryltylosin Tartrate
• Tylvalosin Tartrate
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-15-(((6-Deoxy-2,3-di-O-methyl-beta-D-allopyranosyl)oxy)methyl)-6-((3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-4-O-(3-methylbutanoyl)-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranosyl)oxy)-16-ethyl- 5,9,13-trimethyl-2,10-dioxo-7-(2-oxoethyl)oxacyclohexadeca-11,13-dien-4-yl acetate (2R,3R)-2,3-dihydroxybutanedioate
• Tylosin, 3-acetate 4B-(3-methylbutanoate), (2R,3R)-2,3-
• Tylosin 3-acetate 4B-(3-methylbutanoate) (2R,3R)-2,3-dihydroxybutanedioate
• [(2R,3R,4R,5R,6R)-6-[[(2R,3R,9R,11R,12S,13S,14R)-12-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-5-Acetyloxy-4
• [(2R,3R,4R,5R,6R)-6-[[(2R,3R,9R,11R,12S,13S,14R)-12-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-5-acetyloxy-4
• MFCD31656805
• AK105039
• 63428-13-7
• Acetylisovaleryltylo​sin tartrate
• Tylosin, 3-acetate 4B-(3-methylbutanoate), (2R,3R)-2,3-dihydroxybutanedioate (salt)
• Acetylisovaleryltylosin Tartrat
• Aivlosin Tartrate
• (2S,3S,4R,6S)-6-(((2R,3S,4R,5R,6R)-6-(((4R,5S,6S,7R,9R,11E,13E,15R,16R)-4-acetoxy-16-ethyl-15-((((2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)-5,9,13-trimethyl-2,10-dioxo-7-(2-oxoethyl)oxacyclohexadeca-11,13-dien-6-yl)oxy)-4-(dimethylamino)-5-hydroxy-2-methyltetrahydro-2H-pyran-3-yl)oxy)-4-hydroxy-2,4-dimethyltetrahydro-2H-pyran-3-yl 3-methylbutanoate (2R,3R)-2,3-dihydroxysuccinic acid
• (2R,3R,4R,5R,6R)-6-(((2R,3R,4E,6E,9R,11R,12S,13S,14R)-12-(((2S,3R,4R,5S,6R)-5-(((2S,4R,5S,6S)-5-Acetoxy-4-hydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2-ethyl-14-hydroxy-5,9,13-trimethyl-8,16-dioxo-11-(2-oxoethyl)oxacyclohexadeca-4,6-dien-3-yl)methoxy)-4,5-dimethoxy-2-methyltetrahydro-2H-pyran-3-yl 3-methylbutanoate (2R,3R)-2,3-dihydroxysuccinate
• +Expand

• MDL： MFCD31656805
• InChIKey： KWXNNLFPPKMIJU-YCVPSGRHSA-N
• Inchi： 1S/C53H87NO19.C4H6O6/c1-16-39-36(26-65-52-49(64-15)48(63-14)47(32(8)68-52)71-40(59)21-27(2)3)22-28(4)17-18-37(57)29(5)23-35(19-20-55)45(30(6)38(58)24-41(60)70-39)73-51-44(61)43(54(12)13)46(31(7)67-51)72-42-25-53(11,62)50(33(9)66-42)69-34(10)56;5-1(3(7)8)2(6)4(9)10/h17-18,20,22,27,29-33,35-36,38-39,42-52,58,61-62H,16,19,21,23-26H2,1-15H3;1-2,5-6H,(H,7,8)(H,9,10)/t29-,30+,31-,32-,33+,35+,36-,38-,39-,42+,43-,44+,45-,46-,47-,48-,49-,50+,51-,52-,53-;1-,2-/m11/s1
• SMILES： O1[C@]([H])(C([H])([H])[H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]1([H])O[C@]1([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])C(=O)O[C@]([H])(C([H])([H])C([H])([H])[H])[C@]([H])(C([H])=C(C([H])([H])[H])C([H])=C([H])C([C@]([H])(C([H])([H])[H])C([H])([H])[C@]1([H])C([H])([H])C([H])=O)=O)C([H])([H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)OC(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)OC([H])([H])[H])OC([H])([H])[H])O[H])O[H])N(C([H])([H])[H])C([H])([H])[H])O[C@@]1([H])C([H])([H])[C@](C([H])([H])[H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)OC(C([H])([H])[H])=O)O[H].O([H])[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])O[H]

Computed Properties

• Exact Mass: 1191.60379
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 26
• Rotatable Bond Count: 22
• Monoisotopic Mass: 1191.60366745g/mol
• Heavy Atom Count: 83
• Complexity: 2000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 366

Experimental Properties

• LogP: 1.87870
• PSA: 365.87
• Melting Point: 208 - 211°C
• Solubility: Soluble in DMSO (a little) \ methanol (a little)